Cas no 2680781-52-4 (5-amino-5-methylbicyclo2.2.2octan-2-one)

• Product Name: 5-amino-5-methylbicyclo2.2.2octan-2-one
• CAS No: 2680781-52-4
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5648618
• PubChem ID: 165918363
• Update Time: 2025-06-08

5-amino-5-methylbicyclo2.2.2octan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-5-methylbicyclo[2.2.2]octan-2-one
• EN300-28228511
• 2680781-52-4
• 5-amino-5-methylbicyclo2.2.2octan-2-one

• Inchi： 1S/C9H15NO/c1-9(10)5-6-2-3-7(9)4-8(6)11/h6-7H,2-5,10H2,1H3
• InChI Key： JFWZMYRXBOGIJZ-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC1CC2(C)N

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 5-amino-5-methylbicyclo2.2.2octan-2-one

Comprehensive Overview of 5-amino-5-methylbicyclo[2.2.2]octan-2-one (CAS No. 2680781-52-4)

The compound 5-amino-5-methylbicyclo[2.2.2]octan-2-one (CAS No. 2680781-52-4) is a bicyclic organic molecule featuring a unique structural framework that combines an amino group and a ketone functionality within a rigid bicyclo[2.2.2]octane scaffold. This structure endows the molecule with significant potential in pharmaceutical and materials science applications, particularly in drug discovery and asymmetric synthesis. Researchers are increasingly interested in its role as a chiral building block or intermediate for complex organic transformations, aligning with the growing demand for sustainable and efficient synthetic methodologies.

In recent years, the search for novel bioactive compounds and small-molecule modulators has intensified, driven by advancements in high-throughput screening and computational chemistry. 5-amino-5-methylbicyclo[2.2.2]octan-2-one has emerged as a candidate for exploring structure-activity relationships (SAR) due to its constrained geometry, which mimics natural product motifs. Its rigid backbone and functional group diversity make it a valuable tool for designing enzyme inhibitors or receptor ligands, addressing current challenges in targeted therapy development.

The synthesis of 5-amino-5-methylbicyclo[2.2.2]octan-2-one often involves multi-step organic reactions, including cycloadditions or reductive aminations, to construct the bicyclic core. Its stereochemical purity is critical for applications in asymmetric catalysis, a field gaining traction in green chemistry initiatives. Industry professionals frequently search for scalable synthetic routes and cost-effective purification methods to facilitate its adoption in large-scale production.

Beyond pharmaceuticals, this compound’s thermal stability and solubility profile have sparked interest in advanced material science. Potential uses include polymeric additives or crosslinking agents for high-performance polymers, resonating with trends in smart materials and nanotechnology. Environmental considerations also drive inquiries into its biodegradability and eco-friendly derivatives, reflecting broader societal shifts toward sustainability.

Analytical characterization of 5-amino-5-methylbicyclo[2.2.2]octan-2-one relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural integrity. These methods are frequently discussed in academic forums and patent literature, underscoring the compound’s relevance in intellectual property landscapes. FAQs often center on its handling precautions, storage conditions, and commercial availability, highlighting practical concerns for end-users.

In summary, 5-amino-5-methylbicyclo[2.2.2]octan-2-one (CAS No. 2680781-52-4) represents a versatile chemical entity with cross-disciplinary appeal. Its integration into drug design pipelines and material innovations positions it as a compound of enduring scientific and industrial interest, meriting continued exploration in both academic and commercial spheres.